Cas no 847978-03-4 (1-(6-Amino-9H-purin-8-yl)ethanol)

• Product Name: 1-(6-Amino-9H-purin-8-yl)ethanol
• CAS No: 847978-03-4
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 716492
• Update Time: 2023-08-03

1-(6-Amino-9H-purin-8-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-8-methanol,6-amino-a-methyl-
• 1H-Purine-8-methanol, 6-amino--alpha--methyl- (9CI)
• 1-(6-amino-9H-purin-8-yl)ethanol
• 1-(6-Amino-1H-purin-8-yl)ethanol
• 1-(6-Amino-9H-purin-8-yl)ethanol

• Inchi： 1S/C7H9N5O/c1-3(13)6-11-4-5(8)9-2-10-7(4)12-6/h2-3,13H,1H3,(H3,8,9,10,11,12)
• InChI Key： WFERJXDLXKISMM-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC2=C(C(N)=NC=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 0.2
• Topological Polar Surface Area: 101